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Compound of Interest

Compound Name: Norleual

Cat. No.: B12418271 Get Quote

Application Note & Protocol

For Research Use Only. Not for use in diagnostic procedures.

Introduction
Norleual, with the sequence Nle-Tyr-Leu-ψ-(CH2-NH2)3-4-His-Pro-Phe, is a potent

angiotensin IV analog. It functions as a highly selective inhibitor of the HGF/c-Met signaling

pathway, demonstrating an IC50 of 3 pM. This potent activity makes it a valuable tool for

researchers studying cancer biology, angiogenesis, and other processes mediated by HGF/c-

Met signaling. Proper preparation of a stock solution is critical for obtaining accurate and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of Norleual stock solutions for use in cell-based

experiments.

Quantitative Data Summary
For ease of use in the laboratory, the following table summarizes key quantitative data for

Norleual.
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Property Value Source

Molecular Weight (MW) 774.95 g/mol
Tocris Bioscience,

MedchemExpress

Chemical Formula C41H58N8O7
Tocris Bioscience, CP Lab

Safety[1]

Purity >97% CP Lab Safety[1]

Biological Activity
IC50 = 3 pM for HGF/c-Met

inhibition
MedchemExpress.com[2]

Appearance Lyophilized white powder
General knowledge of

lyophilized peptides

Storage (Lyophilized) -20°C Tocris Bioscience

Storage (Stock Solution) -20°C or -80°C in aliquots
General peptide handling

guidelines[1]

Experimental Protocol: Preparation of Norleual
Stock Solution
This protocol provides a recommended procedure for reconstituting lyophilized Norleual to
create a stock solution suitable for cell culture experiments.

Materials:

Norleual (lyophilized powder)

Sterile, nuclease-free Dimethyl Sulfoxide (DMSO) or sterile Phosphate-Buffered Saline

(PBS), pH 7.4

Sterile, polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Procedure:
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Equilibration: Before opening, allow the vial of lyophilized Norleual to equilibrate to room

temperature for 15-20 minutes. This prevents condensation from forming inside the vial,

which can affect the stability of the peptide.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is collected

at the bottom.

Solvent Selection:

For most cell culture applications, DMSO is a suitable solvent as it can readily dissolve

many organic molecules and is miscible with culture media.

Alternatively, sterile PBS can be used, as similar peptides have been successfully

dissolved in saline solutions[2]. The choice of solvent may depend on the specific

requirements of the downstream experiment and the tolerance of the cell line to DMSO.

Reconstitution to a 1 mM Stock Solution:

Calculation: To prepare a 1 mM stock solution, use the following calculation:

Volume of solvent (in µL) = (mass of Norleual in mg / 774.95 g/mol ) * 1,000,000

For example, to reconstitute 1 mg of Norleual:

Volume of solvent (µL) = (1 mg / 774.95 mg/mmol) * 1,000 µL/mL = 1.29 µL * 1000 =

1290 µL. To make it a round number for a 1mM solution, one would dissolve 0.775

mg in 1 ml of solvent. If starting with a 1mg vial, to make a 1mM solution, add 1.29

mL of solvent.

Dissolution: Carefully add the calculated volume of sterile DMSO or PBS to the vial of

Norleual.

Mixing: Gently vortex or pipette the solution up and down to ensure the peptide is

completely dissolved. Avoid vigorous shaking, which can cause the peptide to denature.

Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:
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Dispense the stock solution into small, single-use aliquots in sterile polypropylene

microcentrifuge tubes. This will minimize freeze-thaw cycles which can degrade the

peptide.

Store the aliquots at -20°C for short-term storage (weeks) or at -80°C for long-term

storage (months)[1].

Experimental Workflow
The following diagram illustrates the workflow for preparing and using a Norleual stock solution

in a typical cell-based assay.

Stock Solution Preparation Cell-Based Experiment

Lyophilized Norleual Equilibrate to Room Temp Reconstitute in
Sterile Solvent (e.g., DMSO)

Aliquot into
Single-Use Tubes Store at -20°C or -80°C Thaw Aliquot Prepare Working Solution

in Cell Culture Medium Treat Cells Perform Downstream Assay
(e.g., Proliferation, Migration)

Click to download full resolution via product page

Workflow for Norleual stock solution preparation and use.

Signaling Pathway Inhibition
Norleual exerts its biological effects by inhibiting the phosphorylation of the c-Met receptor,

which is activated by its ligand, Hepatocyte Growth Factor (HGF). This inhibition blocks

downstream signaling cascades that promote cell proliferation, migration, and survival.
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Norleual inhibits the HGF/c-Met signaling pathway.

Conclusion
This document provides a comprehensive guide for the preparation of Norleual stock solutions

for experimental use. Adherence to this protocol will help ensure the stability and activity of the

compound, leading to more reliable and reproducible results in cell-based assays investigating

the HGF/c-Met signaling pathway. As with any experimental procedure, researchers should

optimize conditions for their specific cell lines and assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of Norleual Stock Solution for Cellular
Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418271#how-to-prepare-norleual-stock-solution-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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